5,6,7,8-Tetrahydronaphthalene-1-carboxylic acid

• IUPAC Name: 5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
• InChI: InChI=1S/C11H12O2/c12-11(13)10-7-3-5-8-4-1-2-6-9(8)10/h3,5,7H,1-2,4,6H2,(H,12,13)
• InChI Key: GCFQXKYHWFWGSB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC=C2C(=O)O
• Molecular Formula: C11H12O2
• DSSTOX Substance ID: DTXSID90286336
• Molecular Weight: 176.21 g/mol
• CAS RN: 4242-18-6

Description

5,6,7,8-Tetrahydronaphthalene-1-carboxylic acid is a chemical compound with the empirical formula C11H12O2. It is used as an intermediate in the preparation of the therapeutically useful antiemetic agent Palonosetron.

Molecular Structure Analysis

The molecule of this compound adopts a half-chair conformation. In the crystal structure, molecules are linked into centrosymmetric dimers by pairs of O-H⋯O hydrogen bonds, and the dimers are linked together by π-π interactions and C-H⋯O bonds.

Physical And Chemical Properties Analysis

This compound is a solid with a molecular weight of 176.21. Its InChI code is 1S/C11H12O2/c12-11(13)10-7-3-5-8-4-1-2-6-9(8)10/h3,5,7H,1-2,4,6H2,(H,12,13).

Scientific Research Applications

Intermediate in Drug Synthesis

. , which is used to prevent nausea and vomiting caused by cancer chemotherapy.

Material in Organic Chemistry Research

. The tetrahydronaphthalene ring system is a common motif in many natural products and pharmaceuticals, making this compound a valuable starting material in the synthesis of these complex molecules.

Study of Crystal Structures

. Its crystalline form allows researchers to study its molecular geometry and intermolecular interactions, which can provide valuable insights into its chemical properties and reactivity.

Development of New Synthetic Methods

. Researchers can use it to test new reactions or synthetic strategies, helping to advance the field of synthetic chemistry.

Studies in Physical Chemistry

. These studies can help scientists better understand the behavior of similar compounds in various conditions.

Environmental Chemistry Research

. Its stability and reactivity can provide insights into how similar compounds might behave in various environmental contexts.

Safety And Hazards

The safety information available indicates that this compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Synthesis routes and methods I

Procedure details

10% w/w Palladium-on-carbon (10 g) was added to a solution of 1-naphthoic acid (33.4 g) in glacial acetic acid (150 ml) and the mixture hydrogenated at 345 kPa (50 psi) and 85° C. for 4 days. The warm mixture was filtered through a short column of Arbacel (trade mark) filter aid and the pad washed with glacial acetic acid (150 ml). Water (1.5 L) was added to the filtrate and the resulting precipitate filtered off and washed with water. The precipitate was dissolved in dichloromethane, the solution dried over anhydrous sodium sulphate and the solvent removed under reduced pressure to give an oil which was crystallised from ethyl acetate to give 1,2,3,4-tetrahydro-5-naphthoic acid (2.94 g) as a white solid (m.p. 148-150° C.).

Synthesis routes and methods II

Procedure details

A solution of 10.0 9 (0.058 mol) of 1-naphthoic acid in 100 mL HOAc was treated with 0.5 g PtO2 and reduced at 29° C., 50 psi. When the required amount of H2 had been taken up, the mixture was filtered and the solvent removed under reduced pressure. The residue was recrystallized from EtOAc/hexane to give 6.84 g (67% yield) of the product. The structure was confirmed by NMR spectroscopy.